Cas no 2009401-14-1 (benzyl N-(3,5-dimethyl-2-oxohexyl)carbamate)

• Product Name: benzyl N-(3,5-dimethyl-2-oxohexyl)carbamate
• CAS No: 2009401-14-1
• MF: C₁₆H₂₃NO₃
• MW: 277.358724832535
• CID: 5824973
• PubChem ID: 165954886
• Update Time: 2025-10-28

benzyl N-(3,5-dimethyl-2-oxohexyl)carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-797225
• 2009401-14-1
• benzyl N-(3,5-dimethyl-2-oxohexyl)carbamate

• Inchi： 1S/C16H23NO3/c1-12(2)9-13(3)15(18)10-17-16(19)20-11-14-7-5-4-6-8-14/h4-8,12-13H,9-11H2,1-3H3,(H,17,19)
• InChI Key： YFIDHOQPGRERND-UHFFFAOYSA-N
• SMILES： O=C(CNC(=O)OCC1C=CC=CC=1)C(C)CC(C)C

Computed Properties

• Exact Mass: 277.16779360g/mol
• Monoisotopic Mass: 277.16779360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 8
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 55.4Ų

Additional information on benzyl N-(3,5-dimethyl-2-oxohexyl)carbamate

Benzyl N-(3,5-Dimethyl-2-Oxohexyl)Carbamate: A Comprehensive Overview

Benzyl N-(3,5-Dimethyl-2-Oxohexyl)Carbamate, with the CAS No. 2009401-14-1, is a compound of significant interest in the fields of organic chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential applications in various industries. In recent years, advancements in synthetic methodologies and computational modeling have shed light on its synthesis, characterization, and functional properties.

The molecular structure of benzyl N-(3,5-dimethyl-2-oxohexyl)carbamate consists of a benzene ring attached to a carbamate group via a methylene bridge. The carbamate group is further connected to a 3,5-dimethylhexanoyl chain with a ketone functional group at the 2-position. This arrangement imparts the compound with both aromatic and aliphatic characteristics, making it versatile for diverse applications. The CAS No. 2009401-14-1 serves as a unique identifier for this compound in chemical databases worldwide.

Recent studies have explored the synthesis of benzyl N-(3,5-dimethyl-2-oxohexyl)carbamate through various routes, including nucleophilic substitution and coupling reactions. Researchers have emphasized the importance of optimizing reaction conditions to achieve high yields and purity. For instance, the use of phase-transfer catalysts has been reported to enhance the efficiency of carbamate formation in certain protocols.

One of the most promising applications of this compound lies in its potential as a precursor for advanced materials. The combination of aromatic stability and reactive carbamate functionality makes it an attractive candidate for polymer synthesis. In particular, its ability to form cross-linked networks under controlled conditions has been highlighted in recent polymer chemistry literature.

Moreover, benzyl N-(3,5-dimethyl-2-oxohexyl)carbamate has shown potential in pharmaceutical applications due to its unique pharmacokinetic properties. Studies have indicated that the compound exhibits moderate solubility in physiological fluids, which is a critical factor for drug delivery systems. Ongoing research is focused on modifying its structure to improve bioavailability while maintaining its therapeutic efficacy.

In terms of environmental impact, this compound has been evaluated for its biodegradability under various conditions. Initial findings suggest that it undergoes hydrolysis under alkaline conditions, leading to the formation of less complex byproducts. These insights are crucial for assessing its ecological footprint and ensuring sustainable practices in its production and use.

The development of efficient analytical techniques has also contributed to our understanding of benzyl N-(3,5-dimethyl-2-oxohexyl)carbamate's properties. Techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have been instrumental in confirming its molecular structure and purity. These methods are essential for quality control in industrial settings.

Looking ahead, the integration of machine learning algorithms into chemical synthesis planning could further enhance our ability to design and optimize compounds like benzyl N-(3,5-dimethyl-2-oxohexyl)carbamate. By predicting reaction outcomes and identifying optimal pathways, these tools are poised to revolutionize the field of organic chemistry.

In conclusion, benzyl N-(3,5-dimethyl-2-oxohexyl)carbamate (CAS No. 2009401-14-1) represents a valuable addition to the arsenal of organic compounds with diverse applications across multiple disciplines. As research continues to uncover its full potential, this compound is likely to play an increasingly important role in both academic and industrial settings.